Cas no 124311-20-2 (Phenol, 3-ethyl-2,4,6-triiodo-)

Phenol, 3-ethyl-2,4,6-triiodo- structure
124311-20-2 structure
Product Name:Phenol, 3-ethyl-2,4,6-triiodo-
CAS No:124311-20-2
MF:C8H7I3O
MW:499.853999376297
CID:2760391
PubChem ID:10195916
Update Time:2025-04-21

Phenol, 3-ethyl-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

    • DTXSID20436569
    • 124311-20-2
    • SCHEMBL7926662
    • Phenol, 3-ethyl-2,4,6-triiodo-
    • Inchi: 1S/C8H7I3O/c1-2-4-5(9)3-6(10)8(12)7(4)11/h3,12H,2H2,1H3
    • InChI Key: LGECDBRPRCZUNH-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C=C(C=1CC)I)I)O

Computed Properties

  • Exact Mass: 499.7631Da
  • Monoisotopic Mass: 499.7631Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų
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